Cas no 93270-70-3 (5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide)

• Product Name: 5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide
• CAS No: 93270-70-3
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• MDL: MFCD08558465
• CID: 752783
• PubChem ID: 13664051
• Update Time: 2025-11-01

5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide, 5-amino-1-(4-methoxyphenyl)-
• 5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide
• 5-amino-1-(4-methoxyphenyl)imidazole-4-carboxamide
• AKOS005167450
• EN300-230837
• DTXSID30546128
• CS-0240984
• FT-0705494
• 93270-70-3

• MDL： MFCD08558465
• Inchi： 1S/C11H12N4O2/c1-17-8-4-2-7(3-5-8)15-6-14-9(10(15)12)11(13)16/h2-6H,12H2,1H3,(H2,13,16)
• InChI Key： UNXFSPAKALIOIR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=NC(C(N)=O)=C1N

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.2Ų

Additional information on 5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide

Introduction to 5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide (CAS No. 93270-70-3)

5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide, identified by its Chemical Abstracts Service (CAS) number 93270-70-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The molecular structure of 5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide consists of an imidazole core substituted with an amino group at the 5-position, a 4-methoxyphenyl moiety at the 1-position, and a carboxamide functional group at the 4-position. This arrangement imparts unique electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. The presence of both aromatic and heterocyclic components enhances its solubility and bioavailability, which are critical factors in pharmaceutical development.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. 5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide has been investigated for its potential role in modulating various cellular pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in inflammatory responses and cancer progression. These findings align with the broader trend in drug discovery toward targeting molecular mechanisms underlying disease pathogenesis.

The synthesis of 5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide involves multi-step organic reactions, typically starting from readily available precursors such as 4-methoxybenzaldehyde and imidazole derivatives. The introduction of the amino group and the carboxamide functionality requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have significantly improved the efficiency of these processes, making it more feasible to produce this compound on a larger scale for research purposes.

One of the most compelling aspects of 5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide is its potential as a lead compound for further derivatization. By modifying its structure through chemical libraries or computational screening, researchers can explore novel analogs with enhanced pharmacological properties. This approach is particularly relevant in modern drug discovery, where structure-activity relationship (SAR) studies are essential for optimizing lead compounds into viable therapeutic agents.

Recent computational studies have highlighted the binding interactions of 5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide with target proteins using molecular docking techniques. These simulations have provided insights into how the compound interacts with specific residues in enzymes such as cyclooxygenases (COX) or protein kinases, which are implicated in pain signaling and cancer growth. Such detailed mechanistic understanding is crucial for designing next-generation inhibitors with improved selectivity and reduced side effects.

The pharmacokinetic profile of 5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide has also been evaluated through preclinical studies. These investigations have focused on assessing its absorption, distribution, metabolism, excretion (ADME) properties, which are critical determinants of drug efficacy and safety. Preliminary results suggest that this compound exhibits moderate solubility in water and moderate oral bioavailability, indicating its potential for therapeutic application if further optimized.

In conclusion, 5-amino-1-(4-methoxyphenyl)-1H-imidazole-4-carboxamide (CAS No. 93270-70-3) represents a promising candidate for pharmaceutical research due to its unique structural features and demonstrated biological activities. Its synthesis remains accessible through well-established organic chemistry techniques, while ongoing studies continue to uncover new therapeutic possibilities. As the field of medicinal chemistry advances, compounds like this will play an increasingly important role in developing innovative treatments for human diseases.